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Compound of Interest

Compound Name: C.I. Vat Yellow 2

Cat. No.: B1669114 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the fastness properties of several key

anthraquinone vat dyes. The information presented is collated from technical data sheets and

research articles to aid in the selection of appropriate dyes for various applications where high

performance is critical.

Anthraquinone vat dyes are a class of synthetic colorants renowned for their exceptional

fastness properties, making them a preferred choice for textiles that require durability against

washing, light exposure, and rubbing.[1] Their robust chemical structure, based on the

anthraquinone skeleton, imparts this high level of resistance.[2]

Comparative Fastness Data of Selected
Anthraquinone Vat Dyes
The following table summarizes the light, wash, and rubbing fastness properties of a selection

of commercially significant anthraquinone vat dyes. The data has been compiled from various

technical sources and is presented using standard industry rating scales.
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C.I. Name
Chemical

Structure

Light Fastness

(Blue Wool

Scale, 1-8)

Wash Fastness

(Grey Scale, 1-

5)

Rubbing

Fastness

(Crocking)

(Grey Scale, 1-

5)

Vat Blue 4

[Image of the

chemical

structure of Vat

Blue 4]

7-8[3] Excellent[3] -

Vat Green 1

[Image of the

chemical

structure of Vat

Green 1]

7[4] 4-5 Dry: 4-5, Wet: 4

Vat Violet 1

[Image of the

chemical

structure of Vat

Violet 1]

6-7 4-5 -

Vat Violet 10

[Image of the

chemical

structure of Vat

Violet 10]

7 4-5 -

Vat Red 10

[Image of the

chemical

structure of Vat

Red 10]

6-7 5 -

Vat Brown 3

[Image of the

chemical

structure of Vat

Brown 3]

7-8 5
Dry: 4-5, Wet: 4-

5

Vat Orange 7

[Image of the

chemical

structure of Vat

Orange 7]

7-8 4-5 Dry: 3-4
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Experimental Protocols
The fastness data presented in this guide is determined by standardized experimental

protocols. The following are detailed methodologies for the key fastness tests cited.

Light Fastness Testing (Based on AATCC Test Method
16.3 / ISO 105-B02)
This test determines the resistance of the color of textiles to the action of an artificial light

source that simulates natural daylight.

Specimen Preparation: A sample of the dyed textile is prepared according to the standard's

specifications. A portion of the specimen is covered with an opaque mask.

Exposure: The specimen, along with a set of Blue Wool standards with known lightfastness

ratings, is exposed to a xenon arc lamp under controlled conditions of temperature and

humidity.

Evaluation: The exposure is continued until a specified color change is observed on the Blue

Wool standard corresponding to the desired fastness level. The color change of the exposed

portion of the test specimen is then compared to the unexposed (masked) portion.

Rating: The light fastness is rated by comparing the degree of fading of the specimen to that

of the Blue Wool standards. The rating is given on a scale of 1 to 8, where 8 indicates

excellent light fastness.

Wash Fastness Testing (Based on ISO 105-C06)
This method assesses the resistance of a textile's color to domestic and commercial laundering

procedures.

Specimen Preparation: A specimen of the dyed textile is stitched together with a multifiber

test fabric containing strips of different common fibers (e.g., cotton, wool, polyester, nylon,

acrylic, acetate).

Washing Procedure: The composite specimen is placed in a stainless steel container with a

specified volume of a standard soap solution and stainless steel balls (to simulate
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mechanical action). The container is then agitated in a laundering machine at a specified

temperature and for a set duration.

Rinsing and Drying: After the washing cycle, the specimen is rinsed thoroughly and dried

under specified conditions.

Evaluation: The change in color of the dyed specimen and the degree of staining on each of

the fiber strips in the multifiber fabric are assessed by comparing them with the Grey Scale

for Color Change and the Grey Scale for Staining, respectively.

Rating: The wash fastness is rated on a scale of 1 to 5, where 5 represents no change in

color and no staining.

Rubbing Fastness (Crocking) Testing (Based on AATCC
Test Method 8)
This test evaluates the amount of color transferred from the surface of a colored textile to

another surface by rubbing.

Specimen Preparation: A specimen of the dyed textile is mounted on the base of a

crockmeter.

Rubbing Procedure: A standard white cotton test cloth is mounted on the rubbing finger of

the crockmeter. The finger is then moved back and forth across the test specimen a specified

number of times with a constant downward force. This procedure is performed with both a

dry and a wet test cloth.

Evaluation: The amount of color transferred to the white test cloth is assessed by comparing

it with the Grey Scale for Staining or the Chromatic Transference Scale.

Rating: The rubbing fastness is rated on a scale of 1 to 5, where 5 indicates no color transfer.

Visualizations
The following diagrams illustrate key processes and logical workflows related to the application

and testing of anthraquinone vat dyes.
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Vatting (Reduction) Dyeing Oxidation

Insoluble Anthraquinone
Vat Dye Pigment
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Fastness Tests
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Start: Define Application
Requirements

High Light
Fastness Required?

Excellent Wash
Fastness Needed?

No
Select Dyes with

Light Fastness ≥ 7
(e.g., Vat Blue 4, Vat Brown 3)

Yes

Good Rubbing
Fastness Critical?

No
Select Dyes with

Wash Fastness ≥ 4-5
(e.g., Vat Red 10, Vat Brown 3)

Yes

Select Dyes with Good
Rubbing Fastness

(e.g., Vat Green 1, Vat Brown 3)

Yes

Final Dye Selection

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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